Cas no 1270285-88-5 ((2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid
• CAS No: 1270285-88-5
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• MDL: MFCD09841993
• CID: 5685695
• PubChem ID: 18638339
• Update Time: 2025-10-19

(2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cbz-3-Methoxy-L-Phenylalanine
• 1270285-88-5
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-(3-METHOXYPHENYL)PROPANOIC ACID
• SCHEMBL9826754
• (2S)-3-(3-methoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
• EN300-23704549
• N-Cbz-L-3-methoxy-Phenylalanine
• Cbz-L-3-Methoxy-Phenylalanine
• L-Phenylalanine, 3-methoxy-N-[(phenylmethoxy)carbonyl]-
• (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid

• MDL： MFCD09841993
• Inchi： 1S/C18H19NO5/c1-23-15-9-5-8-14(10-15)11-16(17(20)21)19-18(22)24-12-13-6-3-2-4-7-13/h2-10,16H,11-12H2,1H3,(H,19,22)(H,20,21)/t16-/m0/s1
• InChI Key： YKPNCCUNYWSNEB-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 542.8±50.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid

Introduction to (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic Acid (CAS No. 1270285-88-5)

(2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1270285-88-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and the presence of protective groups such as the benzyloxy carbonyl moiety, contribute to its potential as a building block in the synthesis of more complex pharmacological agents.

The< strong>benzyloxy carbonyl group in the molecule serves as an important protecting group in peptide synthesis, allowing for selective modifications and subsequent deprotection steps. This feature makes (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid a valuable intermediate in the development of peptide-based drugs. Additionally, the< strong>3-methoxyphenyl substituent introduces a hydrophobic region that can influence the compound's solubility and binding affinity to biological targets.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The< strong>(2S) configuration of this compound highlights its potential as a chiral intermediate, which is crucial for the synthesis of enantiomerically pure pharmaceuticals. The field of asymmetric synthesis has seen significant advancements, and compounds like (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid are being explored for their role in constructing enantiomerically enriched libraries for drug discovery.

The< strong>3-methoxyphenyl group also contributes to the compound's interaction with biological systems. Phenolic derivatives are well-known for their various pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial activities. The methoxy substituent enhances these properties by stabilizing the aromatic ring and influencing electronic distribution. This makes (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid a promising candidate for further investigation in therapeutic applications.

Recent studies have demonstrated the importance of structure-activity relationships (SAR) in optimizing drug candidates. The presence of both< strong>benzyloxy carbonyl and< strong>3-methoxyphenyl groups in (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid provides multiple points for structural modification, allowing researchers to fine-tune its biological activity. For instance, modifications to the benzyloxy carbonyl group can alter peptide coupling efficiency, while changes to the phenyl ring can affect binding affinity to target proteins.

The compound's chiral center at the second carbon atom is particularly noteworthy. Chirality plays a critical role in drug efficacy and safety, as enantiomers of a drug can exhibit different pharmacological profiles. The< strong>(2S) configuration suggests that this compound could be used to synthesize enantiomerically pure drugs with improved therapeutic outcomes. Advances in chiral resolution techniques have made it possible to isolate and purify these enantiomers, further enhancing their potential as pharmaceuticals.

In addition to its applications in drug development, (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid has shown promise in material science research. Its unique structural features make it a suitable candidate for designing novel polymers and coatings with enhanced mechanical properties. The combination of hydrophobic and hydrophilic regions within the molecule allows for tailored interactions with other materials, opening up possibilities for innovative applications.

The< strong>benzyloxy carbonyl group also plays a role in stabilizing reactive intermediates during synthetic processes. This protective group is commonly used in organic synthesis to prevent unwanted side reactions and ensure high yields. The ability to selectively deprotect this group under mild conditions makes (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid a versatile tool in synthetic chemistry.

The< strong>3-methoxyphenyl substituent contributes to the compound's overall stability and reactivity profile. Phenolic compounds are known for their ability to participate in various chemical reactions, including oxidation-reduction processes and metal coordination. These properties make (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid a valuable candidate for studying redox chemistry and developing new catalytic systems.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid (CAS No. 1270285-88-5) is a multifaceted compound with significant potential in pharmaceutical research and material science applications. Its unique structural features, including the< strong>(2S) configuration,< strong>benzyloxy carbonyl, and< strong>3-methoxyphenyl groups, make it a valuable intermediate for synthesizing complex molecules with tailored biological activities. As research continues to uncover new applications for this compound, its importance in advancing both medicinal chemistry and material science is likely to grow.